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Compound of Interest

Compound Name: 2-Bromo-5-chlorothiophene

Cat. No.: B1265590 Get Quote

Technical Support Center: 2-Bromo-5-
chlorothiophene
This technical support center provides essential safety information, troubleshooting guides, and

frequently asked questions for researchers, scientists, and drug development professionals

working with 2-Bromo-5-chlorothiophene. The following information is compiled from material

safety data sheets (MSDS) to ensure safe handling and experimental success.

Material Safety Data Sheet (MSDS) Summary
Chemical Identity: 2-Bromo-5-chlorothiophene CAS Number: 2873-18-9[1][2][3][4][5][6][7][8]

Molecular Formula: C₄H₂BrClS[1][3][4][7][8][9] Molecular Weight: 197.48 g/mol [7][8][9]

Physical and Chemical Properties

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1265590?utm_src=pdf-interest
https://www.benchchem.com/product/b1265590?utm_src=pdf-body
https://www.benchchem.com/product/b1265590?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.capotchem.cn/doc/msds_2873-18-9.do
https://www.chemimpex.com/products/44973
https://www.chemscene.com/product/2873-18-9.html
https://cymitquimica.com/products/10-F001106/2-bromo-5-chlorothiophene/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9435856.htm
https://www.scbt.com/p/2-bromo-5-chlorothiophene-2873-18-9
https://www.usbio.net/biochemicals/416022/2-bromo-5-chlorothiophene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16682~~PDF~~MTR~~CGV4~~EN~~2025-09-10%2014:13:42~~2-Bromo-5-chlorothiophene~~
https://www.chemimpex.com/products/44973
https://www.chemscene.com/product/2873-18-9.html
https://www.scbt.com/p/2-bromo-5-chlorothiophene-2873-18-9
https://www.usbio.net/biochemicals/416022/2-bromo-5-chlorothiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-chlorothiophene
https://www.scbt.com/p/2-bromo-5-chlorothiophene-2873-18-9
https://www.usbio.net/biochemicals/416022/2-bromo-5-chlorothiophene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-chlorothiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Appearance
Light yellow to brown clear

liquid
[3]

Boiling Point 69-70 °C at 18 mmHg [3][6]

Density 1.803 g/mL at 25 °C [6]

Refractive Index n20/D 1.596 [3][6]

Flash Point 85 °C (185 °F) - closed cup

Storage Class Combustible liquids

Hazard Identification and Safety Precautions
GHS Hazard Statements:[9]

Harmful if swallowed (H302)

Harmful in contact with skin (H312)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

Harmful if inhaled (H332)

May cause respiratory irritation (H335)

Signal Word: Warning[1][9]

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume

hood. If vapors or aerosols are generated, use a

NIOSH-approved respirator.

Troubleshooting and FAQs
This section addresses common issues and questions that may arise during experiments

involving 2-Bromo-5-chlorothiophene.

Q1: What are the immediate first aid measures in case of exposure?

A1:

Inhalation: Move the person to fresh air. If breathing is difficult, call a physician.[1][2]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[1][2]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.[1][10]

Q2: How should I properly store 2-Bromo-5-chlorothiophene?

A2: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] It should be

stored away from heat, sparks, and open flames as it is a combustible liquid.[1] Some suppliers

recommend storage at -20°C for maximum stability.[8]
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Q3: What should I do in case of a small chemical spill?

A3: For a small spill, you should:

Ensure adequate ventilation and wear appropriate personal protective equipment (PPE).[1]

Remove all sources of ignition.[1]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly.

Q4: Is 2-Bromo-5-chlorothiophene compatible with all common laboratory materials?

A4: The safety data sheets do not list specific incompatible materials. However, as a general

precaution for halogenated organic compounds, avoid contact with strong oxidizing agents,

strong bases, and reactive metals. Always consult the full SDS and perform a small-scale

compatibility test if unsure.

Q5: What are the known applications of 2-Bromo-5-chlorothiophene?

A5: This compound is primarily used in organic synthesis. It serves as a building block for

creating more complex molecules, particularly in the development of pharmaceuticals,

agrochemicals, conductive polymers, and organic electronic devices.[3]
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Workflow for Handling a 2-Bromo-5-chlorothiophene Spill
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Caption: Decision-making workflow for responding to a chemical spill.
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First Aid Decision Pathway

First Aid Protocol for 2-Bromo-5-chlorothiophene Exposure
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Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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